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Compound of Interest

Compound Name: Cypromin

Cat. No.: B10762648 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical substances like Cypromin is a critical component of laboratory safety and

environmental responsibility. This document provides a comprehensive, step-by-step guide to

the safe disposal of Cypromin, based on available safety data sheets for its active ingredient,

Cyproheptadine Hydrochloride. Adherence to these procedures is essential to mitigate risks

and ensure compliance with regulatory standards.

I. Understanding Cypromin and its Hazards
Cypromin is a brand name for the drug Cyproheptadine, an antihistamine used to relieve

allergy symptoms.[1][2] In a laboratory setting, it is handled as Cyproheptadine Hydrochloride.

[3][4][5] Understanding its properties and hazards is the first step in safe handling and disposal.

Chemical and Physical Properties of Cyproheptadine Hydrochloride:

Property Value

Chemical Formula C21H21N · HCl · 1.5H2O[6]

Molecular Weight 350.88 g/mol [6]

Appearance Light yellow solid[6]

Melting Point 165 °C / 329 °F[6]

Solubility Information not readily available
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Hazard Identification:

Cyproheptadine Hydrochloride presents several hazards that necessitate careful handling and

disposal[6][7]:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

II. Personal Protective Equipment (PPE) and Safety
Measures
Before handling Cypromin for any purpose, including disposal, it is imperative to be equipped

with the appropriate Personal Protective Equipment (PPE).

Eye Protection: Wear chemical safety goggles or a face shield.[6][7]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[6][7]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[6]

Respiratory Protection: If working with powder or generating dust, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[6]

Always work in a well-ventilated area, preferably under a chemical fume hood, when handling

Cyproheptadine Hydrochloride.[6]

III. Step-by-Step Disposal Procedure
The disposal of Cypromin (Cyproheptadine Hydrochloride) must be carried out in accordance

with all applicable local, regional, national, and international regulations.[6][7] The following

steps provide a general guideline:

Containment:
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For unused or expired solid material, ensure it is in a clearly labeled, sealed container.

For solutions, collect the waste in a designated, labeled, and sealed waste container. Do

not mix with other incompatible wastes.

For spills, sweep up solid material, avoiding dust formation, and place it in a suitable

container for disposal.[6] For liquid spills, collect with an absorbent material.[8]

Labeling:

Clearly label the waste container with the chemical name ("Waste Cyproheptadine

Hydrochloride") and appropriate hazard symbols.

Storage:

Store the waste container in a designated, secure area away from incompatible materials.

The storage area should be cool, dry, and well-ventilated.[6][9] Keep the container tightly

closed.[6]

Disposal:

Dispose of the contents and container through an approved waste disposal plant.[6][7] Do

not dispose of it down the drain or in the regular trash.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Cypromin.
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Caption: Workflow for the safe disposal of Cypromin.
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This guide provides a foundational understanding of the necessary precautions and procedures

for the proper disposal of Cypromin (Cyproheptadine Hydrochloride). It is the responsibility of

the researcher to be aware of and comply with all institutional and governmental regulations

regarding chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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